Cas no 96382-91-1 (Neonuezhenide)
Neonuezhenide structure
Product Name:Neonuezhenide
CAS No:96382-91-1
MF:C31H42O18
MW:702.654391765594
CID:2072124
PubChem ID:101720830
Update Time:2024-12-09
Neonuezhenide Chemical and Physical Properties
Names and Identifiers
-
- Neonuezhenide
- 2'-(3',4'-Dihydroxyphenyl) ethyl-(6''-O-oleoside-11-methyl ester)-β-D-glucopyranoside
- β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 6-[3-ethylidene-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate], [2S-(2α,3E,4β)]-
- β-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 6-[3-ethylidene-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate], [2S-(2α,3E,4β)]- (ZCI)
- D
- 2′-(3′,4′-Dihydroxyphenyl) ethyl-(6′′-O-oleoside-11-methyl ester)-β-D-glucopyranoside
- 96382-91-1
- A-D-glucopyranoside
- AKOS040760150
- Methyl (4S,5E,6S)-4-[2-[[(2R,3S,4S,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-2-oxoethyl]-5-ethylidene-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
- CHEMBL4744112
- 2'-(3',4'-Dihydroxyphenyl) ethyl-(6''-O-oleoside-11-methyl ester)-
- CS-0016890
- AC-34910
- HY-N1449
- TS-10115
- DA-76089
-
- Inchi: 1S/C31H42O18/c1-3-14-15(16(28(42)43-2)11-46-29(14)49-31-27(41)24(38)22(36)19(10-32)47-31)9-21(35)45-12-20-23(37)25(39)26(40)30(48-20)44-7-6-13-4-5-17(33)18(34)8-13/h3-5,8,11,15,19-20,22-27,29-34,36-41H,6-7,9-10,12H2,1-2H3/b14-3+/t15-,19+,20+,22+,23+,24-,25-,26+,27+,29-,30+,31-/m0/s1
- InChI Key: IQOYABZSYGZAAQ-OEUACMKRSA-N
- SMILES: C(=C1/[C@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)OC=C(C(=O)OC)[C@H]/1CC(=O)OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OCCC2C=CC(O)=C(O)C=2)O1)\C
Computed Properties
- Exact Mass: 702.23700
- Monoisotopic Mass: 702.23711449 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 49
- Rotatable Bond Count: 14
- Complexity: 1160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 702.7
- XLogP3: -2.6
- Topological Polar Surface Area: 281Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 926.0±65.0 °C at 760 mmHg
- Flash Point: 291.9±27.8 °C
- Solubility: Slightly soluble (27 g/l) (25 º C),
- PSA: 280.82000
- LogP: -2.81000
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Neonuezhenide Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Neonuezhenide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N20600-20mg |
Neonuezhenide |
96382-91-1 | 20mg |
¥998.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1125-1 mg |
Neonuezhenide |
96382-91-1 | 1mg |
¥833.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN1125-20 mg |
Neonuezhenide |
96382-91-1 | 98% | 20mg |
¥ 3,120 | 2023-07-10 | |
| TargetMol Chemicals | TN1125-1 mL * 10 mM (in DMSO) |
Neonuezhenide |
96382-91-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 898 | 2023-09-15 | |
| MedChemExpress | HY-N1449-1mg |
Neonuezhenide |
96382-91-1 | 98.70% | 1mg |
¥260 | 2025-04-15 | |
| MedChemExpress | HY-N1449-5mg |
Neonuezhenide |
96382-91-1 | 98.70% | 5mg |
¥650 | 2025-04-15 | |
| MedChemExpress | HY-N1449-10mg |
Neonuezhenide |
96382-91-1 | 98.70% | 10mg |
¥1100 | 2025-04-15 | |
| TargetMol Chemicals | TN1125-1mg |
Neonuezhenide |
96382-91-1 | 99.11% | 1mg |
¥ 215 | 2024-07-19 | |
| TargetMol Chemicals | TN1125-5mg |
Neonuezhenide |
96382-91-1 | 99.11% | 5mg |
¥ 543 | 2024-07-19 | |
| TargetMol Chemicals | TN1125-10mg |
Neonuezhenide |
96382-91-1 | 99.11% | 10mg |
¥ 925 | 2024-07-19 |
Neonuezhenide Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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